N-(Cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide

• IUPAC Name: N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide
• InChI: InChI=1S/C15H18N2OS/c1-12-4-6-13(7-5-12)19-15(8-2-3-9-15)14(18)17-11-10-16/h4-7H,2-3,8-9,11H2,1H3,(H,17,18)
• InChI Key: QZIZYZCZMVQCDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2(CCCC2)C(=O)NCC#N
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

N-(Cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide is a chemical compound that has gained a lot of attention in scientific research due to its potential pharmacological properties. This compound is also known as SMCC and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Scientific Research Applications

Heterocyclic Synthesis and Antibiotic Activity

Heterocyclic compounds synthesized from thiophene-2-carboxamide derivatives, including structures similar to N-(Cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide, have been explored for their antibiotic properties against both Gram-positive and Gram-negative bacteria. The synthesis involves reactions with various reagents to yield pyrimidinone derivatives, showing potential as new antibiotics and antibacterial drugs (Ahmed, 2007).

Synthesis of Thieno and Pyridine Derivatives

Research on cyanothioacetamide derivatives, which are structurally related to this compound, has led to the synthesis of thieno[2,3-b]pyridine and pyrazolopyridine derivatives. These compounds have been studied for their structures and potential applications in creating novel heterocyclic compounds, which are essential in medicinal chemistry and drug design (Attaby et al., 2002).

Copper-Catalyzed Intermolecular Amidation

A study on copper-catalyzed reactions for the intermolecular amidation of unactivated alkanes with amides, sulfonamides, and imides provides insights into functionalizing alkanes to form N-alkyl products. This research could have implications for modifying compounds like this compound to enhance their biological activity or solubility (Tran et al., 2014).

Synthesis and Characterization of Carboxamides

Research involving the synthesis and characterization of carboxamides and their metal complexes, such as Cu(II) and Zn(II), highlights their antibacterial activities against E. coli. These studies contribute to the development of new antibacterial agents and enhance our understanding of the interaction between carboxamide structures and bacterial cells, potentially including derivatives of this compound (Aktan et al., 2017).